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Compound of Interest

Compound Name: Diisobutyl phthalate

Cat. No.: B1670626 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diisobutyl Phthalate (DIBP), a widely

used plasticizer. This document consolidates essential information regarding its chemical

identity, physicochemical properties, metabolic pathways, toxicological profile, and analytical

methodologies for its determination.

Chemical Identity and Properties
Diisobutyl phthalate is the diester of phthalic acid and isobutanol. It is a colorless, oily liquid

with a faint ester-like odor.[1] It is primarily used as a plasticizer to enhance the flexibility and

durability of various polymers.

IUPAC Name: bis(2-methylpropyl) benzene-1,2-dicarboxylate[2]

CAS Number: 84-69-5[2]

Physicochemical Properties
A summary of the key physicochemical properties of diisobutyl phthalate is presented in

Table 1. This data is crucial for understanding its environmental fate, transport, and behavior in

biological systems.
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Property Value Reference

Molecular Formula C₁₆H₂₂O₄ --INVALID-LINK--

Molecular Weight 278.34 g/mol --INVALID-LINK--

Boiling Point 327 °C --INVALID-LINK--

Melting Point -37 °C --INVALID-LINK--

Density 1.039 g/mL at 25 °C --INVALID-LINK--

Water Solubility Insoluble --INVALID-LINK--

Log P (Octanol/Water Partition

Coefficient)
4.11 --INVALID-LINK--

Vapor Pressure 1.3 x 10⁻⁴ mmHg at 25 °C --INVALID-LINK--

Metabolism and Toxicological Profile
Metabolic Pathway
Upon ingestion or dermal absorption, diisobutyl phthalate is rapidly metabolized. The primary

metabolic pathway involves hydrolysis to its monoester, monoisobutyl phthalate (MIBP), which

is considered the main active metabolite. MIBP can be further oxidized to form hydroxylated

metabolites.
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Phthalate Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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